Cas no 1806541-95-6 (3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid)
3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid
-
- Inchi: 1S/C12H14BrClO3/c13-7-8-3-1-4-10(11(15)12(16)17)9(8)5-2-6-14/h1,3-4,11,15H,2,5-7H2,(H,16,17)
- InChI Key: RXOZHGZHXLBTPO-UHFFFAOYSA-N
- SMILES: BrCC1=CC=CC(C(C(=O)O)O)=C1CCCCl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 250
- XLogP3: 2.6
- Topological Polar Surface Area: 57.5
3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024785-250mg |
3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid |
1806541-95-6 | 97% | 250mg |
499.20 USD | 2021-06-18 | |
| Alichem | A015024785-500mg |
3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid |
1806541-95-6 | 97% | 500mg |
798.70 USD | 2021-06-18 | |
| Alichem | A015024785-1g |
3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid |
1806541-95-6 | 97% | 1g |
1,475.10 USD | 2021-06-18 |
3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid
3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid (CAS No. 1806541-95-6): An Overview of Its Structure, Properties, and Applications
3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid (CAS No. 1806541-95-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromomethyl group and a 3-chloropropyl substituent attached to a mandelic acid backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.
The molecular formula of 3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid is C12H14BrClO3, with a molecular weight of approximately 307.60 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its use in aqueous systems.
In terms of its chemical stability, 3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid is relatively stable under standard laboratory conditions. However, it can undergo various chemical reactions, such as nucleophilic substitution at the bromomethyl group and the 3-chloropropyl substituent. These reactive sites make it an attractive starting material for the synthesis of more complex molecules with potential therapeutic applications.
The biological activity of 3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid has been the subject of several recent studies. One notable area of research involves its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, preliminary studies have shown that this compound can inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with various diseases, including cancer and inflammatory disorders.
In addition to its enzymatic inhibition properties, 3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid has also been investigated for its potential as an antimicrobial agent. Research has demonstrated that it exhibits moderate to strong activity against a range of bacterial and fungal pathogens. This antimicrobial activity is attributed to its ability to disrupt cell membrane integrity and inhibit essential metabolic processes within the microorganisms.
The pharmacokinetic properties of 3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid have also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and distributes well throughout the body. The compound is metabolized primarily in the liver via cytochrome P450 enzymes and is excreted mainly through the kidneys.
In terms of safety, 3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid has been evaluated for its toxicity in animal models. Acute toxicity studies have shown that it has a relatively low toxicity profile at therapeutic doses. However, chronic exposure or high doses may lead to adverse effects such as liver and kidney damage. Therefore, further safety assessments are necessary to ensure its safe use in clinical settings.
The potential therapeutic applications of 3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid are diverse and promising. Its ability to inhibit specific enzymes and its antimicrobial properties make it a candidate for the development of novel drugs targeting various diseases. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing side effects.
In conclusion, 3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid (CAS No. 1806541-95-6) is a versatile compound with unique chemical and biological properties. Its potential as an enzyme inhibitor and antimicrobial agent highlights its significance in medicinal chemistry and pharmaceutical research. Continued investigation into its structure-activity relationships and pharmacological properties will likely lead to new therapeutic advancements in the future.
1806541-95-6 (3-(Bromomethyl)-2-(3-chloropropyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)